N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-(3,4-dimethylphenyl)-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C18H21NOS/c1-13-4-8-17(9-5-13)21-11-10-18(20)19-16-7-6-14(2)15(3)12-16/h4-9,12H,10-11H2,1-3H3,(H,19,20)
• InChI Key: RTAWRRCIZQWIKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCC(=O)NC2=CC(=C(C=C2)C)C
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol

Description

N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in animal husbandry and aquaculture. DMPT is a synthetic analogue of methionine, an essential amino acid, and is known to enhance the growth and feed efficiency of animals and aquatic organisms.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide is not fully understood, but it is believed to act as a methionine analogue and stimulate the same metabolic pathways as methionine. Methionine is an essential amino acid that is required for protein synthesis, growth, and metabolism. N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide is thought to enhance the availability of methionine by inhibiting its conversion to cysteine, another amino acid. This leads to an increase in the concentration of methionine in the body, which in turn stimulates the synthesis of growth hormone and insulin-like growth factor 1.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has been shown to have various biochemical and physiological effects on animals. It has been shown to increase the concentration of methionine in the blood, liver, and muscle tissue. N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has also been shown to improve the digestion and absorption of nutrients, leading to an increase in feed efficiency. N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its beneficial effects on animal health.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has several advantages for lab experiments. It is easy to synthesize and purify, and its effects on animal growth and metabolism can be easily measured using various biochemical and physiological assays. N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide is also relatively stable and can be stored for long periods without degradation. However, N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has some limitations for lab experiments. It is a synthetic compound and may not fully mimic the effects of natural methionine. N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide may also have different effects on different animal species, and its optimal dosage and duration of treatment may vary.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide. One area of research is to investigate the optimal dosage and duration of treatment for different animal species. Another area of research is to investigate the potential applications of N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide in other fields such as human nutrition and medicine. N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide may also have potential applications in plant growth and development. Finally, further research is needed to fully understand the mechanism of action of N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide and its effects on animal health and metabolism.

Synthesis Methods

N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide is synthesized by reacting 3,4-dimethylphenyl isothiocyanate with p-toluidine in the presence of a base such as sodium hydroxide. The reaction takes place in an organic solvent such as dichloromethane, and the product is purified by recrystallization. The yield of N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide is typically high, and the purity can be confirmed by various analytical techniques such as nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has been extensively studied for its potential applications in animal husbandry and aquaculture. It has been shown to enhance the growth and feed efficiency of various animal species such as pigs, chickens, and fish. N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide is known to stimulate the secretion of growth hormone and insulin-like growth factor 1, which are important regulators of growth and metabolism. N-(3,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has also been shown to improve the immune response and reduce the stress response in animals.